1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole

• Molecular Formula: C10H10BrClN4O
• Molecular Weight: 317.57 g/mol
• IUPAC Name: (4-bromo-2-methylpyrazol-3-yl)-(4-chloro-3,5-dimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C10H10BrClN4O/c1-5-8(12)6(2)16(14-5)10(17)9-7(11)4-13-15(9)3/h4H,1-3H3
• InChI Key: FXCVZUZYTODHOQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C(=O)C2=C(C=NN2C)Br)C)Cl

Description

1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BCP, and it is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Mechanism of Action

The mechanism of action of BCP is primarily attributed to its ability to inhibit 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole. 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole, BCP can reduce the production of prostaglandins, thereby reducing inflammation. Additionally, BCP has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
BCP has been shown to have several biochemical and physiological effects. In addition to its ability to inhibit 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole and reduce inflammation, BCP has been shown to have antioxidant properties, which may help to protect against oxidative stress. BCP has also been shown to have analgesic properties, which may be attributed to its ability to reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCP in lab experiments is its high potency and selectivity for 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole. This makes it an ideal compound for studying the role of 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole in various biological processes. However, one limitation of using BCP is its potential toxicity. BCP has been shown to have cytotoxic effects on certain cell lines, which may limit its use in some experiments.

Future Directions

There are several future directions for research involving BCP. One area of interest is the development of new derivatives of BCP with improved potency and selectivity for 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole. Another area of interest is the study of BCP in combination with other compounds, such as chemotherapy drugs, to determine its potential as a cancer therapy. Additionally, further research is needed to fully understand the mechanisms underlying the neuroprotective effects of BCP.

Synthesis Methods

The synthesis of BCP involves several steps, starting with the reaction of 4-bromo-1-methyl-1H-pyrazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-chloro-3,5-dimethyl-1H-pyrazole to form the desired product, BCP. The yield of this reaction is typically high, and the purity of the product can be easily confirmed using analytical techniques such as high-performance liquid chromatography (HPLC).

Scientific Research Applications

BCP has been extensively studied for its potential applications in various fields, including cancer research, inflammation, and neurodegenerative diseases. In cancer research, BCP has been shown to inhibit the growth of several cancer cell lines, including breast, colon, and lung cancer. Inflammation is a key factor in many diseases, and BCP has been shown to be a potent inhibitor of 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole, which is a key enzyme involved in the inflammatory response. In neurodegenerative diseases, BCP has been shown to have potential neuroprotective effects, which may be attributed to its ability to inhibit 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-chloro-3,5-dimethyl-1H-pyrazole.